Cas no 88-87-9 (Phenol,4-chloro-2,6-dinitro-)

• Product Name: Phenol,4-chloro-2,6-dinitro-
• CAS No: 88-87-9
• MF: C₆H₃ClN₂O₅
• MW: 218.551420450211
• CID: 725867
• Update Time: 2024-01-31

Phenol,4-chloro-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2,6-dinitro-
• 4-CHLORO-2,6-DINITROPHENOL
• 2,6-Dinitro-4-chlorophenol
• 4-Chlor-2,6-dinitro-phenol
• 4-Chlor-2.6-dinitro-1-hydroxy-benzol
• 4-chloro-2,6-dinitophenol
• 4-chloro-2,6-dinitro-phenol
• Phenol,4-chloro-2,6-dinitro
• 4-chloro-2,6-dinitro-pheno
• 4-CHLORO-2,6-DINITRO-PHENO,99%
• Phenol, 4-chloro-2,6-dinitro-
• 4-chloro-2,6-dinitrophenul

• Inchi： 1S/C6H3ClN2O5/c7-3-1-4(8(11)12)6(10)5(2-3)9(13)14/h1-2,10H
• InChI Key： KESYALTWUAFAAC-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 217.97300
• Monoisotopic Mass: 217.973049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.7400
• Melting Point: 81°C
• Boiling Point: 252.3 °C at 760 mmHg
• Flash Point: 106.4 °C
• Refractive Index: 1.6290 (estimate)
• PSA: 111.87000
• LogP: 2.90840
• pka: pK1: 2.97 (25°C)